N-(benzo[d][1,3]dioxol-5-yl)-2-((5-(hydroxymethyl)-1-(2-(methylamino)-2-oxoethyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-methylacetamide
• InChI: InChI=1S/C16H18N4O5S/c1-17-14(22)6-20-11(7-21)5-18-16(20)26-8-15(23)19-10-2-3-12-13(4-10)25-9-24-12/h2-5,21H,6-9H2,1H3,(H,17,22)(H,19,23)
• InChI Key: RWNYWXKXZXFZEO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1C(=CN=C1SCC(=O)NC2=CC3=C(C=C2)OCO3)CO
• Molecular Formula: C16H18N4O5S
• Molecular Weight: 378.4 g/mol
• CAS No.: 921865-78-3

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-((5-(hydroxymethyl)-1-(2-(methylamino)-2-oxoethyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H18N4O5S and its molecular weight is 378.4. The purity is usually 95%.
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Scientific Research Applications

Biological Effects of Acetamide Derivatives

Kennedy (2001) reviewed the biological effects of acetamide and its derivatives, highlighting their commercial importance and the biological consequences of exposure. This review underscores the varied biological responses among different acetamide compounds and suggests that the specific acetamide derivative might also exhibit unique biological effects, possibly relevant in pharmacological or toxicological contexts Kennedy, 2001.

Antitumor Activity of Imidazole Derivatives

The review by Iradyan et al. (2009) on imidazole derivatives, including their antitumor activity, presents data on compounds that have undergone preclinical testing. This research area could be relevant for understanding the potential applications of the compound , as the imidazole moiety is a part of its structure. Imidazole derivatives are of interest for new antitumor drugs and studying compounds with various biological properties Iradyan et al., 2009.

Applications in Environmental Science

The compound's potential applications in environmental science or bioremediation might be inferred from studies on the degradation and environmental behavior of similar organic pollutants. For example, the role of advanced oxidation processes in treating acetaminophen, as reviewed by Qutob et al. (2022), highlights the importance of understanding the fate and transformation of complex organic compounds in aquatic environments. This could be relevant for assessing the environmental impact and degradation pathways of the compound Qutob et al., 2022.